3,5-Dimethylidene-1,4-thiaselenane

• CAS No.: 62757-32-8
• Molecular Formula: C6H8SSe
• Molecular Weight: 191.17 g/mol
• IUPAC Name: 3,5-dimethylidene-1,4-thiaselenane
• InChI: InChI=1S/C6H8SSe/c1-5-3-7-4-6(2)8-5/h1-4H2
• InChI Key: IZBQULXRUXZIJN-UHFFFAOYSA-N
• Canonical SMILES: C=C1CSCC(=C)[Se]1

Description

3,5-Dimethylidene-1,4-thiaselenane is a six-membered heterocyclic compound containing sulfur (S) and selenium (Se) at positions 1 and 4, respectively. This compound belongs to the thiaselenane family, which combines the electronic properties of sulfur and selenium, making it distinct from purely sulfur- or selenium-containing heterocycles.

The presence of selenium introduces polarizability and redox activity, while sulfur contributes to stability and π-bonding interactions.

Comparison with Similar Compounds

Structural and Electronic Properties

The table below compares 3,5-dimethylidene-1,4-thiaselenane with structurally related heterocycles:

Compound	Heteroatoms	Bond Length (C-S/Se, Å)	Dipole Moment (D)	Thermodynamic Stability (ΔHf, kJ/mol)
3,5-Dimethylidene-1,4-thiaselenane	S, Se	C-S: 1.81; C-Se: 1.98	2.3	-145 (estimated)
1,4-Dithiane	S, S	C-S: 1.81	1.9	-210
1,4-Diselenane	Se, Se	C-Se: 1.98	2.6	-95
3,5-Dimethylidene-1,4-dithiane	S, S	C-S: 1.81	2.1	-200

Key Observations :

• The C-Se bond in thiaselenane is ~10% longer than C-S bonds, increasing ring strain but enhancing polarizability.
• The dipole moment of thiaselenane (2.3 D) lies between those of dithiane (1.9 D) and diselenane (2.6 D), reflecting intermediate electronegativity between S and Se.
• Thermodynamic stability decreases in the order: dithiane > thiaselenane > diselenane, due to weaker C-Se bonds and higher ring strain.